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Compound of Interest

Compound Name: Calcein

Cat. No.: B1668213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Calcein AM and its interaction with

intracellular esterases. It delves into the core mechanisms, quantitative analysis, and

experimental considerations for utilizing Calcein AM to probe cellular esterase activity, a key

indicator of cell health and viability.

The Core Principle: From Non-Fluorescence to
Bright Green Light
Calcein AM (Calcein Acetoxymethyl Ester) is a non-fluorescent, cell-permeant dye that serves

as an excellent substrate for intracellular esterases. Its lipophilic nature allows it to passively

cross the intact plasma membrane of living cells. Once inside the cell, ubiquitous intracellular

esterases, primarily carboxylesterases, hydrolyze the acetoxymethyl (AM) ester groups. This

enzymatic cleavage converts the non-fluorescent Calcein AM into the highly fluorescent,

hydrophilic molecule calcein. The negatively charged calcein is retained within the cytoplasm

of cells with intact membranes, emitting a strong green fluorescence upon excitation with blue

light. Dead or dying cells with compromised membranes and diminished esterase activity are

unable to convert Calcein AM to calcein and retain it, thus they do not fluoresce brightly.[1][2]

[3]

The intensity of the green fluorescence is directly proportional to the activity of the intracellular

esterases and the number of viable cells, making Calcein AM a robust tool for assessing cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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